Cas no 1873523-46-6 (1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione)

• Product Name: 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione
• CAS No: 1873523-46-6
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• MDL: MFCD30250143
• CID: 4626073
• PubChem ID: 130752388
• Update Time: 2025-06-08

1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione
• 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione

• MDL： MFCD30250143
• Inchi： 1S/C10H9BrN2O2/c1-6-4-9(14)13(10(6)15)7-2-3-12-8(11)5-7/h2-3,5-6H,4H2,1H3
• InChI Key： DYEXSOPWNNBDMV-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(Br)C=2)C(=O)CC(C)C1=O

Additional information on 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione

Research Brief on 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione (CAS: 1873523-46-6)

1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione (CAS: 1873523-46-6) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine-2,5-dione scaffold and bromopyridinyl moiety, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

The synthesis of 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione involves a multi-step process, starting from commercially available precursors. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that achieved high yields and purity, making it feasible for large-scale production. The bromine atom at the 2-position of the pyridine ring serves as a versatile handle for further functionalization, enabling the introduction of diverse substituents through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In terms of biological activity, preliminary in vitro assays have demonstrated that derivatives of 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione exhibit inhibitory effects against several protein kinases, including JAK2 and EGFR. These kinases are implicated in various cancers and inflammatory diseases, highlighting the therapeutic potential of this compound class. Molecular docking studies suggest that the pyrrolidine-2,5-dione core interacts with the ATP-binding site of these kinases, while the bromopyridinyl group contributes to enhanced binding affinity and selectivity.

Recent advancements in structure-activity relationship (SAR) studies have further elucidated the importance of the 3-methyl group on the pyrrolidine-2,5-dione ring. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this substituent significantly improves metabolic stability and reduces off-target effects, making it a critical feature for drug development. Additionally, the bromine atom's role in facilitating late-stage diversification has been leveraged to generate a library of analogs with varying pharmacological profiles.

Beyond its applications in kinase inhibition, 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione has also been investigated as a building block for fluorescent probes and imaging agents. Its rigid structure and ability to undergo photophysical modifications make it suitable for developing tools to study cellular processes. For instance, a recent publication in Chemical Communications (2024) described its use in constructing a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells.

In conclusion, 1-(2-bromopyridin-4-yl)-3-methylpyrrolidine-2,5-dione (CAS: 1873523-46-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery and chemical biology. Ongoing research continues to explore its potential in targeting unmet medical needs, and future studies are expected to further optimize its properties for clinical translation. The compound's synthetic accessibility, coupled with its promising biological activity, positions it as a valuable asset in the toolkit of medicinal chemists and researchers alike.